2-Bromo-1-cyclopropylethanone
Overview
Description
2-Bromo-1-cyclopropylethanone is a chemical compound with the molecular formula C5H7BrO . It is used in industrial and scientific research . The compound is sold by various chemical suppliers .
Molecular Structure Analysis
The molecular structure of 2-Bromo-1-cyclopropylethanone can be represented by the SMILES stringO=C(C1CC1)CBr . This indicates that the molecule consists of a cyclopropyl group (C1CC1), a carbonyl group (=O), and a bromomethyl group (CBr). Physical And Chemical Properties Analysis
The molecular weight of 2-Bromo-1-cyclopropylethanone is 163.01 g/mol . Unfortunately, specific physical properties such as boiling point, melting point, and density were not available in the sources I found .Scientific Research Applications
Organic Synthesis
2-Bromo-1-cyclopropylethanone: is a valuable building block in organic synthesis. It serves as a precursor for various cyclopropanone derivatives, which are highly strained cycloalkanones . These derivatives are used as three-carbon building blocks due to their reactivity and can be transformed into a wide range of complex organic compounds. The bromine atom in the compound provides a reactive site for further functionalization, making it a versatile reagent for constructing more complex molecules.
Medicinal Chemistry
In medicinal chemistry, 2-Bromo-1-cyclopropylethanone is utilized for the synthesis of heterocyclic compounds that exhibit pharmacological activities . Its incorporation into drug molecules can lead to compounds with antibacterial and antifungal properties, which are crucial in the development of new medications.
Polymer Research
This compound plays a role in polymer research, particularly in the synthesis of polymers with specific functionalities. The presence of both a ketone and a bromine allows for cross-linking reactions that can lead to the formation of polymers with unique properties .
Analytical Chemistry
2-Bromo-1-cyclopropylethanone: is used in analytical chemistry as a standard or reference compound. Its well-defined structure and properties make it suitable for use in calibrating instruments and validating analytical methods .
Environmental Science
In environmental science, 2-Bromo-1-cyclopropylethanone can be studied for its behavior and effects in different ecosystems. Its interaction with other chemicals and its potential biodegradability are areas of interest for researchers looking to understand the environmental impact of brominated organic compounds .
Industrial Applications
The industrial applications of 2-Bromo-1-cyclopropylethanone include its use as an intermediate in the synthesis of other chemicals. It is often used in the production of specialty chemicals where its reactivity and the presence of a bromine atom are essential for the desired transformations .
Mechanism of Action
The mechanism of action of 2-Bromo-1-cyclopropylethanone is not specified in the sources I found. The mechanism of action typically refers to how a compound interacts with biological systems, which may not be applicable for this compound if it’s primarily used for industrial or scientific research purposes .
Safety and Hazards
2-Bromo-1-cyclopropylethanone is classified as Acute toxicity - Category 3, Oral and Eye irritation - Category 2A . It is toxic if swallowed and causes serious eye irritation . It is recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes. Use of personal protective equipment and working in a well-ventilated area is advised .
properties
IUPAC Name |
2-bromo-1-cyclopropylethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7BrO/c6-3-5(7)4-1-2-4/h4H,1-3H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WCCCDMWRBVVYCQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(=O)CBr |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7BrO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80448325 |
Source
|
| Record name | 2-bromo-1-cyclopropylethanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80448325 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.01 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-1-cyclopropylethanone | |
CAS RN |
69267-75-0 |
Source
|
| Record name | 2-bromo-1-cyclopropylethanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80448325 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Bromo-1-cyclopropylethanone | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 2-Bromo-1-cyclopropylethanone | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/XX2S6XG85K | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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